Cas no 879934-62-0 (5-(4-methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-(4-methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 879934-62-0
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5437497
• Update Time: 2025-07-08

5-(4-methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-(4-methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C15H15N3O3S/c1-8-12(14(16)20)13(9-3-5-10(21-2)6-4-9)18-11(19)7-22-15(18)17-8/h3-6,13H,7H2,1-2H3,(H2,16,20)
• InChI Key： XVTQWTJCZUBMQL-UHFFFAOYSA-N
• SMILES： C12SCC(=O)N1C(C1=CC=C(OC)C=C1)C(C(N)=O)=C(C)N=2

Additional information on 5-(4-methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

5-(4-Methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide: A Comprehensive Overview

5-(4-Methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, identified by the CAS registry number 879934-62-0, is a complex organic compound with a unique structural composition. This compound belongs to the class of thiazolopyrimidines, which are known for their potential applications in pharmaceuticals and agrochemicals. The molecule features a thiazolo[3,2-a]pyrimidine core, substituted with a 4-methoxyphenyl group at position 5 and a methyl group at position 7. Additionally, it contains a carboxamide group at position 6 and an oxo group at position 3. These substituents contribute to the compound's pharmacological properties and make it a subject of interest in various research fields.

The synthesis of 5-(4-Methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. The compound's stability under various conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to hydrolysis under acidic or basic conditions.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on specific enzymes associated with inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, studies have demonstrated its ability to modulate ion channels, which could be exploited in the treatment of neurological disorders such as epilepsy and chronic pain. Recent research has also highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The structural versatility of 5-(4-Methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide allows for further functionalization to explore its pharmacokinetic properties. Researchers are currently investigating its bioavailability and metabolic pathways in animal models. These studies aim to optimize the compound's pharmacokinetic profile for therapeutic applications.

In conclusion, 5-(4-Methoxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No: 879934-62-0) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable compound for further research and development in drug discovery. As ongoing studies continue to unravel its potential applications, this compound stands as a testament to the innovation and progress in modern chemical science.